Cas no 491870-02-1 (4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)-)

4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)- structure
491870-02-1 structure
Product name:4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)-
CAS No:491870-02-1
MF:C16H16O2
MW:240.297044754028
CID:2828980
PubChem ID:1235042

4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 491870-02-1
    • 4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)-
    • DTXSID40361228
    • Inchi: InChI=1S/C16H16O2/c1-11-6-8-12(9-7-11)16-10-14(17)13-4-2-3-5-15(13)18-16/h6-10H,2-5H2,1H3
    • InChI Key: DUNWYBLVTAOQIQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 240.115029749g/mol
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

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